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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the Stokes shift of the fluorescent
dye Cyanine 3.5 (Cy3.5). It is designed to equip researchers, scientists, and professionals in
drug development with the foundational knowledge and practical methodologies for utilizing this
fluorophore effectively in their experimental workflows.

Core Concepts: The Stokes Shift

In fluorescence spectroscopy, the Stokes shift is the difference between the wavelength of the
maximum absorption and the maximum emission of a fluorescent molecule.[1] This
phenomenon, named after Sir George Gabriel Stokes, is a fundamental principle in
fluorescence and has significant practical implications for experimental design and data
interpretation. When a fluorophore like Cy3.5 absorbs a photon of light, an electron is promoted
to a higher electronic energy state. Before returning to the ground state and emitting a photon
(fluorescence), the molecule typically loses some energy through non-radiative processes,
such as vibrational relaxation and solvent reorganization.[1][2] This energy loss results in the
emitted photon having a lower energy and, consequently, a longer wavelength than the
absorbed photon.[3]
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A larger Stokes shift is often advantageous as it facilitates the separation of the emission signal
from the excitation light, leading to an improved signal-to-noise ratio in fluorescence
measurements.[2]

Spectral Properties of Cy3.5

Cy3.5 is an orange-red fluorescent dye belonging to the cyanine family, known for its high
molar extinction coefficient and good photostability.[4] Its spectral characteristics make it a
versatile tool in various biological applications, including fluorescence microscopy, flow
cytometry, and immunoassays.

The key quantitative spectral properties of Cy3.5 are summarized in the table below. It is
important to note that these values can exhibit slight variations depending on the solvent, pH,
and conjugation to biomolecules.[4][5]

Property Value Source(s)
Excitation Maximum (Aex) ~579 - 581 nm [4]
Emission Maximum (Aem) ~591 - 596 nm [4]
Stokes Shift (in nm) ~12 - 15 nm [4]

Molar Extinction Coefficient (¢)  ~116,000 - 150,000 cm~—tM~1 [41617]

Fluorescence Quantum Yield

~0.15 6][8
(®) (61l

Calculating the Stokes Shift

The Stokes shift can be calculated in two common ways: in terms of wavelength (nanometers,
nm) or wavenumber (inverse centimeters, cm=1).

1. Calculation in Wavelength (nm):
This is the most straightforward calculation:

Stokes Shift (nm) = A_emission_max - A_excitation_max[9]
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For Cy3.5, using the values from the table:
Stokes Shift (nm) = 591 nm - 579 nm = 12 nm
2. Calculation in Wavenumber (cm™1):

Expressing the Stokes shift in wavenumbers provides a measure that is directly proportional to
the energy difference.

Stokes Shift (cm~1) = (1 / A_excitation_max) - (1 / A_emission_max)

To perform this calculation, the wavelengths must first be converted from nanometers to
centimeters (1 nm =1 x 107 cm).

For Cy3.5:
e A\_excitation_max =579 nm =5.79 x 10~> cm
e A_emission_max =591 nm =5.91 x 10> cm

Stokes Shift (cm=1) =(1/5.79 x 10~>cm) - (1 / 5.91 x 10> cm) Stokes Shift (cm~1) = 17271
cm~1- 16920 cm~! Stokes Shift (cm~1) = 351 cm™1

Factors Influencing the Stokes Shift of Cy3.5

The local microenvironment of the Cy3.5 molecule can significantly influence its spectral
properties, including the Stokes shift.

o Solvent Polarity: The polarity of the solvent can affect the energy levels of the excited state.
[10] More polar solvents can lead to a greater stabilization of the excited state, resulting in a
larger Stokes shift.[2]

« Viscosity: Increased solvent viscosity can restrict the molecular vibrations and rotations of
the dye, which can lead to a higher fluorescence quantum yield and potentially affect the
Stokes shift.[5][11]

e Binding to Biomolecules: When Cy3.5 is conjugated to proteins or nucleic acids, its local
environment changes, which can alter its photophysical properties.[5][12] These interactions
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can restrict the dye's conformational flexibility and shield it from the bulk solvent, leading to
changes in its absorption and emission spectra.

Experimental Protocols
1. Measurement of Absorption and Emission Spectra of Cy3.5

This protocol outlines the general steps for determining the excitation and emission maxima of
Cy3.5.

Materials:

Cy3.5 dye solution of known concentration

High-purity solvent (e.g., phosphate-buffered saline (PBS), methanol, or water)

UV-Vis spectrophotometer

Spectrofluorometer

Quartz cuvettes
Methodology:

o Sample Preparation: Prepare a dilute solution of Cy3.5 in the desired solvent. The
concentration should be low enough to ensure the absorbance at the excitation maximum is
within the linear range of the spectrophotometer (typically < 0.1) to avoid inner filter effects.

e Absorption Spectrum Measurement:

o Use the spectrophotometer to measure the absorbance of the Cy3.5 solution over a
relevant wavelength range (e.g., 400 nm to 700 nm).

o Record the wavelength of maximum absorbance (A_ex).
o Emission Spectrum Measurement:

o Set the excitation wavelength of the spectrofluorometer to the determined A_ex.
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o Scan the emission spectrum over a wavelength range that is longer than the excitation
wavelength (e.g., 580 nm to 750 nm).

o Record the wavelength of maximum fluorescence emission (A_em).

o Data Analysis:

o Calculate the Stokes shift in both nanometers and wavenumbers using the formulas
provided above.

2. Determination of Relative Fluorescence Quantum Yield

The quantum yield of a fluorophore is the ratio of photons emitted to photons absorbed. It can
be determined relative to a well-characterized standard.

Materials:
e Cy3.5 solution

e Quantum yield standard with a known quantum yield in the same spectral region (e.g.,
Rhodamine 6G in ethanol)

e Solvent (the same for both the sample and the standard)
o UV-Vis spectrophotometer

o Spectrofluorometer

e Quartz cuvettes

Methodology:

e Prepare a series of dilutions for both the Cy3.5 sample and the quantum yield standard in
the same solvent.

e Measure the absorbance of each solution at the excitation wavelength using the
spectrophotometer. The absorbance values should be kept below 0.1.
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o Measure the fluorescence emission spectrum of each solution using the spectrofluorometer,
ensuring the excitation wavelength is the same for all measurements.

 Integrate the area under the emission curve for each spectrum to obtain the integrated

fluorescence intensity.

e Plot the integrated fluorescence intensity versus absorbance for both the Cy3.5 sample and
the standard. The slope of the resulting lines should be linear.

o Calculate the quantum yield of the Cy3.5 sample (®_sample) using the following equation:
@ _sample = ®_standard * (Slope_sample / Slope_standard) * (n_sample? / n_standard?)
Where:

o ®_ standard is the quantum yield of the standard.

o Slope_sample and Slope_standard are the slopes from the plots of integrated
fluorescence intensity vs. absorbance.

o n_sample and n_standard are the refractive indices of the solvents used for the sample
and standard, respectively (if they are the same, this term cancels out).[4]

Visualizations

Ground State (S0)

v=2
Excited State (S1)
Vibrational
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v'=1 =0
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Caption: Jablonski diagram illustrating the Stokes shift.
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Caption: Experimental workflow for determining the Stokes shift.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1495360/docs?utm_src=pdf-body-img#understanding-the-stokes-shift-of-cy3-5-an-in-depth-technical-guide
https://www.benchchem.com/product/b1495360/docs?utm_src=pdf-body-img#understanding-the-stokes-shift-of-cy3-5-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1495360?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Energy
S0 Absc_er_tlon NPT

S1
bscﬁﬁis&&n
SO

Click to download full resolution via product page

Caption: Influence of solvent polarity on energy levels and Stokes shift.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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